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Compound of Interest

Compound Name: Dipentyl carbonate

Cat. No.: B1330105

A Technical Guide to Dipentyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental physicochemical properties of
dipentyl carbonate, also known as diamyl carbonate. The information is presented to be a
convenient reference for professionals engaged in chemical research and development.

Physicochemical Data Summary

The core identifying properties of dipentyl carbonate are summarized below. These values
are foundational for experimental design, analytical characterization, and chemical synthesis.

Identifier Value Reference
Molecular Formula C11H2203 [1][2]13]
Molecular Weight 202.29 g/mol [1112][3]
CAS Number 2050-94-4 [1][41[5]

Diamyl carbonate, Carbonic
Synonyms o [11[2][3]
acid, dipentyl ester

Chemical Structure
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The molecular structure of dipentyl carbonate consists of a central carbonate group esterified
with two pentyl (or amyl) chains. This structure dictates its physical properties, such as its
nonpolar nature and solubility characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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